Cas no 2757894-49-6 (Ethyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate)

• Product Name: Ethyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate
• CAS No: 2757894-49-6
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 6150446
• PubChem ID: 165764196
• Update Time: 2025-10-28

Ethyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate
• EN300-37101608
• 2757894-49-6
• Ethyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate

• Inchi： 1S/C11H20N2O3/c1-2-16-10(14)7-11(8-15-9-11)13-5-3-12-4-6-13/h12H,2-9H2,1H3
• InChI Key： PQJIDRZWYDOUMG-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)OCC)(C1)N1CCNCC1

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.8Ų

Additional information on Ethyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate

Ethyl 2-[3-(Piperazin-1-yl)Oxetan-3-yl]Acetate: A Comprehensive Overview

Ethyl 2-[3-(Piperazin-1-yl)Oxetan-3-yl]Acetate, with the CAS number 2757894-49-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazine ring with an oxetane moiety, making it a versatile building block for various applications in drug discovery and materials science.

The molecular structure of Ethyl 2-[3-(Piperazin-1-yl)Oxetan-3-yl]Acetate is characterized by a piperazine group attached to an oxetane ring, which is further connected to an ethoxy acetate moiety. This arrangement provides the compound with a range of functional groups that can be exploited for chemical modifications, enabling its use in diverse synthetic pathways. Recent studies have highlighted its potential as a precursor for the development of bioactive molecules, particularly in the context of central nervous system disorders and cancer therapy.

One of the key areas of research involving this compound is its role in drug delivery systems. The piperazine moiety is known for its ability to form stable complexes with metal ions, which has led to investigations into its use as a chelating agent in targeted drug delivery. Additionally, the oxetane ring introduces rigidity into the molecule, enhancing its stability and bioavailability when incorporated into drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Ethyl 2-[3-(Piperazin-1-yl)Oxetan-3-yl]Acetate with greater accuracy. These studies suggest that the compound exhibits favorable absorption and distribution profiles, making it a promising candidate for oral drug delivery systems. Furthermore, its ability to penetrate cellular membranes efficiently has been demonstrated in vitro, indicating potential applications in treating intracellular pathogens.

In terms of synthesis, Ethyl 2-[3-(Piperazin-1-yl)Oxetan-3-yl]Acetate can be prepared through a variety of methods, including nucleophilic substitution and ring-closing metathesis reactions. The choice of synthetic pathway depends on the desired scale of production and the availability of starting materials. Recent optimizations have focused on improving the yield and purity of the compound while minimizing environmental impact.

The biological activity of this compound has been extensively studied in recent years. In particular, its ability to modulate ion channels and receptor signaling pathways has been explored in preclinical models. These studies have revealed that Ethyl 2-[3-(Piperazin-1-yloxy)Oxetan-based derivatives exhibit potent anti-inflammatory and neuroprotective effects, suggesting their potential utility in treating conditions such as Alzheimer's disease and multiple sclerosis.

Another area of interest lies in the application of this compound as a building block for polymer synthesis. The oxetane ring's reactivity under certain conditions allows for the formation of high-performance polymers with tailored mechanical properties. This has led to explorations in using these polymers for biomedical applications, such as tissue engineering scaffolds and drug-eluting devices.

In conclusion, Ethyl 2-[3-(Piperazin-yloxy)Oxetan-...] is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool for future research and development efforts.